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Compound of Interest

Compound Name: Acamprosate-D6 Calcium
CAS No.: 1225580-94-8
Cat. No.: B602430
Get Quote
. J

Executive Summary & Critical Nomenclature
Warning

Acamprosate-D6 Calcium is a stable isotope-labeled derivative of the alcohol dependence
therapeutic agent Acamprosate Calcium (Campral). It is primarily utilized as an Internal
Standard (IS) in quantitative mass spectrometry (LC-MS/MS) to correct for matrix effects, ion
suppression, and extraction variability.

CRITICAL WARNING: In the commercial research market, the term "Acamprosate-D6" is
ambiguous and refers to two distinct chemical entities depending on whether the "D6" refers to
the monomer (labeling on the propyl chain) or the dimer salt (labeling on the acetyl group).

You must verify the CAS Number and Chemical Structure before procurement to ensure the
mass shift matches your mass spectrometry method.

Quick Reference Data (The Two Variants)
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Feature

Variant A: Acamprosate-d6
Calcium (Propyl-d6)

Variant B: Acamprosate-d3
Calcium (Acetyl-d3)

Market Label

Often labeled "Acamprosate-

d6" or "Acamprosate-d12"

Often labeled "Acamprosate-
d3" or "Acamprosate-d6"

(referring to salt total)

Label Position

Propyl Chain (

)

Acetyl Group (

)

Monomer Mass Shift

+6 Da (Target lon: ~186 m/z)

+3 Da (Target lon: ~183 m/z)

Salt Molecular Weight

412.56 g/mol

406.52 g/mol

CAS Number

1225580-91-5

1225580-94-8

Primary Use

High-specificity IS (Avoids

crosstalk)

Standard IS (Cost-effective)

The remainder of this guide focuses on Variant A (Propyl-d6) as the true "D6" monomer

standard, while referencing Variant B where appropriate.

Physicochemical Characterization
Chemical Identity (Propyl-d6 Variant)

IUPAC Name: Calcium bis[3-(acetylamino)(1,1,2,2,3,3-d6)propane-1-sulfonate][1]
Chemical Formula (Salt):

Chemical Formula (Free Acid Monomer):

Molecular Weight: 412.56 g/mol [1][2]

Appearance: White to off-white solid[1][3][4]

Solubility: Soluble in water; slightly soluble in DMSO,; practically insoluble in pure organic
solvents (methanol, acetonitrile) due to its polarity.
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Structural Visualization

The following diagram illustrates the structural difference between the unlabeled drug and the
D6-labeled standard.

Key Difference

a +6 Da mass shift per monomer, ensuring
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Figure 1: Structural relationship between Acamprosate Calcium and its deuterated analogs.
The D6 variant modifies the carbon backbone, whereas the D3 variant modifies the terminal
acetyl group.

Analytical Application: LC-MS/MS Methodology

Acamprosate is a highly polar, hydrophilic molecule (sulfonic acid group), making it difficult to
retain on standard C18 columns. The use of Acamprosate-d6 is critical for correcting ionization
variance in HILIC (Hydrophilic Interaction Liquid Chromatography) or lon-Pairing methods.

Mass Spectrometry Parameters

The D6 label provides a mass shift of +6 Da for the monomeric anion

. This is superior to D3 (+3 Da) in avoiding isotopic interference from the natural M+2 isotope of
sulfur (

, ~4.2% abundance) in high-concentration samples.
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Parameter Unlabeled Acamprosate Acamprosate-dé6 (IS)
Precursor lon (Q1) 180.1 m/z 186.1 m/z

80.0 m/z ( 80.0 m/z (
Product lon (Q3)

) )
Secondary Transition 138.0 m/z (Loss of Acetyl) 144.0 m/z (Loss of Acetyl)
lonization Mode ESI Negative ESI Negative
Collision Energy ~30-35 eV ~30-35 eV

Validated Workflow Protocol

The following workflow ensures rigorous quantification in biological matrices (plasma/urine).
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Figure 2: Step-by-step extraction and analysis workflow using Acamprosate-d6 as the internal
standard.

Experimental Considerations
e Column Selection: Due to high polarity, use a ZIC-HILIC or Amide column. Standard C18

columns will result in elution at the void volume (

), leading to severe ion suppression.

o Solvent Effects: Acamprosate-d6 Calcium is a salt. Ensure the stock solution is prepared in
water (or high-aqueous buffer) before diluting into organic solvents for the working standard.
Direct dissolution in 100% acetonitrile may cause precipitation.

« |sotopic Stability: The deuterium labels on the propyl chain (d6) are non-exchangeable and
chemically stable. Labels on the acetyl group (d3 variant) are also stable but theoretically
more susceptible to metabolic hydrolysis if used in in vivo tracer studies (though stable for ex
vivo analysis).

Handling, Storage, and Stability[1]

To maintain the integrity of the reference standard:

o Storage: Store solid powder at -20°C under desiccant. The calcium salt is hygroscopic;
moisture absorption will alter the effective molecular weight, leading to weighing errors.

o Stock Solution: Prepare primary stock (e.g., 1 mg/mL) in Milli-Q Water. Aliquot and store at
-80°C. Stability is typically >12 months at -80°C.

o Working Solution: Dilute in the mobile phase starting composition (e.g., 80% ACN / 20%
Buffer). Prepare fresh weekly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pharmaffiliates.com [pharmaffiliates.com]

2. Acamprosate-d12 Calcium | CAS 1225580-91-5 | SCBT - Santa Cruz Biotechnology
[scbt.com]

3. Acamprosate-d12 Calcium (dipropyl-d12) (1225580-91-5) for sale [vulcanchem.com]
4. medchemexpress.com [medchemexpress.com]

5. caymanchem.com [caymanchem.com]

6. isotope.bocsci.com [isotope.bocsci.com]

To cite this document: BenchChem. [Molecular Weight and Formula of Acamprosate-D6
Calcium: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602430/docs#molecular-weight-and-formula-of-
acamprosate-d6-calcium-a-technical-guide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.caymanchem.com/product/26780/acamprosate-d3-calcium-salt
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fproduct%2F23900%2Facamprosate-d3-(calcium-salt)
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FAcamprosate-calcium
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F32875608%2F
https://isotope.bocsci.com/product/acamprosate-d6-calcium-cas-1225580-94-8-465987.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bocsci.com%2Facamprosate-d6-calcium-cas-1225580-94-8-item-44825.html
https://www.benchchem.com/product/b602430?utm_src=pdf-custom-synthesis#bc-rfq
https://www.pharmaffiliates.com/en/1225580-91-5-acamprosate-d12-calcium-pasti001090.html
https://www.scbt.com/p/acamprosate-d12-calcium-1225580-91-5
https://www.scbt.com/p/acamprosate-d12-calcium-1225580-91-5
https://www.vulcanchem.com/product/vc0196378
https://www.medchemexpress.com/acamprosate-d3-calcium.html
https://www.caymanchem.com/product/26780/acamprosate-d3-calcium-salt
https://isotope.bocsci.com/product/acamprosate-d6-calcium-cas-1225580-94-8-465987.html
https://www.benchchem.com/product/b602430/docs#molecular-weight-and-formula-of-acamprosate-d6-calcium-a-technical-guide
https://www.benchchem.com/product/b602430/docs#molecular-weight-and-formula-of-acamprosate-d6-calcium-a-technical-guide
https://www.benchchem.com/product/b602430/docs#molecular-weight-and-formula-of-acamprosate-d6-calcium-a-technical-guide
https://www.benchchem.com/product/b602430/docs#molecular-weight-and-formula-of-acamprosate-d6-calcium-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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